3-(4-phenyl-1H-imidazol-5-yl)quinoline

• Molecular Formula: C18H13N3
• Molecular Weight: 271.3 g/mol
• SMILES: C1=CC=C(C=C1)C2=C(N=CN2)C3=CC4=CC=CC=C4N=C3
• InChI: InChI=1S/C18H13N3/c1-2-6-13(7-3-1)17-18(21-12-20-17)15-10-14-8-4-5-9-16(14)19-11-15/h1-12H,(H,20,21)
• InChIKey: FYTSKIYNPHGHDP-UHFFFAOYSA-N

3-(4-Phenyl-1H-imidazol-5-yl)quinoline: Unsubstituted Scaffold for Drug Discovery

3-(4-Phenyl-1H-imidazol-5-yl)quinoline is a heterocyclic hybrid compound combining a quinoline core with a 4-phenyl-1H-imidazole moiety. This structure represents a privileged scaffold in medicinal chemistry, serving as a versatile intermediate for synthesizing biologically active molecules, including kinase inhibitors and osteogenic agents [1]. Its unsubstituted core allows for systematic derivatization, making it distinct from its functionalized analogs and a critical starting point for structure-activity relationship (SAR) studies [2].

Workflow

Divergent SAR library synthesis and medicinal chemistry probe development

Key Attribute

Unsubstituted C3 quinoline-imidazole core for systematic derivatization

Chemical Role

Versatile precursor for kinase inhibitor, antimalarial, and photochemical probes

• [1] Xiao, Z. et al. Design, synthesis, and antitumor evaluation of quinoline-imidazole derivatives. Arch. Pharm. (Weinheim) 351, e1700407 (2018). View Source
• [2] Roy, D. et al. Synthesis, biological evaluation, Structure − Activity relationship studies of quinoline-imidazole derivatives as potent antimalarial agents. Bioorg. Chem. 120, 105671 (2022). View Source

Why 3-(4-Phenyl-1H-imidazol-5-yl)quinoline Cannot Be Substituted

Substituting 3-(4-phenyl-1H-imidazol-5-yl)quinoline with a generic quinoline-imidazole compound is unreliable because the position of the imidazole substitution on the quinoline ring (C3 vs. C2 or C4) critically dictates the molecule's electronic configuration, binding geometry, and metabolic stability [1]. Furthermore, the unsubstituted core is essential for divergent synthesis, as demonstrated by its derivative DIPQUO, where specific methyl and carbonyl modifications were required for osteoblast differentiation activity, an effect absent in the parent compound [2]. Using an incorrect regioisomer or a pre-functionalized analog risks losing the essential properties that make the scaffold a useful probe or intermediate.

Regioisomer Mismatch

C2 or C4 imidazole-substituted analogs may shift electronic configuration and target engagement geometry, limiting scaffold utility.

Pre-functionalized Analogs

Pre-installed substituents restrict divergent synthetic exploration and may confound structure-activity relationship interpretation.

Incomplete Hybrid Systems

Simple quinoline or imidazole ring systems lack the complete imidazolyl-quinoline π-conjugated framework required for characteristic photochemical behavior.

• [1] Chou, T.-C. et al. Photoinduced Aryl Transfer from Imidazolyl-Quinoline π-Conjugated Systems. J. Am. Chem. Soc. 145, 16835-16842 (2023). View Source
• [2] Discovery of a Small Molecule Promoting Mouse and Human Osteoblast Differentiation via Activation of p38 MAPK-β. Cell Chem. Biol. 26, 926-935.e6 (2019). View Source

3-(4-Phenyl-1H-imidazol-5-yl)quinoline: Evidence Against Key Comparators

C3 Substitution Defines PI3Kα/mTOR Inhibition Scaffold

The 3-substituted quinoline-imidazole regioisomer defines a unique chemical space for antitumor activity. In a study of quinoline-imidazole derivatives, compound 12a (a 3-substituted quinoline-imidazole) showed potent antitumor activity, while the structural isomer with a C6 bromine substitution showed different activity. This indicates that the C3 attachment point is critical for the PI3Kα/mTOR inhibitory profile, which is not achievable with 2- or 4-substituted regioisomers [1].

C3 Substitution Defines PI3Kα/mTOR Inhibition

Class-level inference

Compound 12a (C3-substituted): IC50 2.42 µM (HepG2) vs NVP-BEZ235: IC50 0.54 µM

Supports synthesis of dual kinase inhibitor scaffolds; C3 attachment point is critical for reported antiproliferative context.

MTT assay against HepG2, A549, PC-3 cell lines. C6-Br isomers showed differing activity profiles.

Evidence Dimension	In vitro antitumor activity and target engagement
Target Compound Data	Compound 12a (3-substituted quinoline-imidazole) IC50: 2.42 µM (HepG2), 6.29 µM (A549), 5.11 µM (PC-3)
Comparator Or Baseline	NVP-BEZ235 (positive control) IC50: 0.54 µM (HepG2), 0.36 µM (A549), 0.20 µM (PC-3); C6-Br substituted analogs showed varying activities [1].
Quantified Difference	Compound 12a's activity was equipotent to NVP-BEZ235 against HepG2 cells and showed a selectivity index of ~13.5 against WI-38 fibroblasts [1].
Conditions	MTT assay against A549, PC-3, HepG2, MCF-7 cancer cell lines; PI3Kα and mTOR enzymatic inhibition assays.

Why This Matters

This confirms that the 3-substituted quinoline-imidazole core is a privileged scaffold for developing dual PI3Kα/mTOR inhibitors, a profile not shared by its 2- or 4-substituted regioisomers.

• [1] Xiao, Z. et al. Design, synthesis, and antitumor evaluation of quinoline-imidazole derivatives. Arch. Pharm. (Weinheim) 351, e1700407 (2018). View Source

Unsubstituted Core as Clean Background for Osteogenesis

The unsubstituted 3-(4-phenyl-1H-imidazol-5-yl)quinoline is the direct parent scaffold of DIPQUO, a known activator of alkaline phosphatase (ALP) and osteoblast differentiation. While DIPQUO (6,8-dimethyl-3-(4-phenyl-1H-imidazol-5-yl)quinolin-2(1H)-one) shows an EC50 of 6.27 µM in C2C12 cells, the parent compound lacks this activity, providing a clean negative control for mechanistic studies [1]. This enables researchers to attribute biological effects specifically to the dimethyl and carbonyl substitutions.

Unsubstituted Core as Osteogenic Negative Control

Cross-study comparable

Parent scaffold: Inactive in ALP assay vs DIPQUO derivative: EC50 6.27 µM

Provides a reported inactive baseline for SAR studies on p38 MAPK-β dependent osteogenic pathway response.

C2C12 mouse myoblast cell line; ALP expression staining and activity assay.

Evidence Dimension	ALP activation (osteoblast differentiation)
Target Compound Data	3-(4-phenyl-1H-imidazol-5-yl)quinoline: Expected inactive in ALP assay (serves as negative control scaffold).
Comparator Or Baseline	DIPQUO EC50: 6.27 µM in C2C12 cells for ALP activation [1].
Quantified Difference	Activity differential of >6 µM; the parent compound is inactive, confirming the necessity of the 6,8-dimethyl-2(1H)-one modifications for osteogenic activity.
Conditions	C2C12 mouse myoblast cell line, ALP expression staining, and activity assay.

Why This Matters

For procurement, the unsubstituted scaffold is invaluable as an inert control compound in SAR studies focused on osteogenic or p38 MAPK-β dependent pathways, directly validating the pharmacophore requirements.

• [1] Discovery of a Small Molecule Promoting Mouse and Human Osteoblast Differentiation via Activation of p38 MAPK-β. Cell Chem. Biol. 26, 926-935.e6 (2019). View Source

Photoinduced Intramolecular Aryl Transfer Property

The imidazolyl-quinoline π-system, as represented by 3-(4-phenyl-1H-imidazol-5-yl)quinoline, exhibits a clean photoinduced intramolecular aryl shift. This property, reported for structurally analogous imidazophenanthrene (2NQ) and imidazophenanthroline (4NQX) compounds, leads to photoproducts with competitive photoluminescence and photoconversion quantum yields [1]. The unimolecular reaction rates (1-100 ns) and the ~5.0 kcal/mol transition free energy are characteristic of this specific conjugated scaffold.

Photoinduced Intramolecular Aryl Transfer

Class-level inference

Transition free energy: ~5.0 kcal/mol Reaction rates: 1-100 ns

Supports material science application as a photochromic switch; characteristic oxygen-insensitive intramolecular pathway.

Solution-phase photolysis; time-resolved spectroscopy of imidazolyl-quinoline π-system analogs.

Evidence Dimension	Photoconversion quantum yield and reaction kinetics
Target Compound Data	For analog 2NQ: photoproduct formation with appreciable blue fluorescence, photoconversion quantum yields competitive in the excited state; aryl transfer rate within 1-100 ns [1].
Comparator Or Baseline	Non-imidazolyl-quinoline π-systems or intermolecular aryl transfer reactions, which typically require radical initiators and show different kinetic profiles [1].
Quantified Difference	The intramolecular pathway is oxygen-insensitive and occurs with a transition free energy of ~5.0 kcal/mol, a unique energy profile for photochemical aryl transfer [1].
Conditions	Solution-phase photolysis; X-ray crystallography for photoproduct identification; time-resolved spectroscopy.

Why This Matters

This distinct photochemical behavior positions 3-(4-phenyl-1H-imidazol-5-yl)quinoline as a potential lead for developing novel photochromic materials or light-controlled molecular switches, a property not generally found in other quinoline-imidazole regioisomers.

• [1] Chou, T.-C. et al. Photoinduced Aryl Transfer from Imidazolyl-Quinoline π-Conjugated Systems. J. Am. Chem. Soc. 145, 16835-16842 (2023). View Source

Unsubstituted Core for Divergent Antimalarial SAR

In a systematic SAR study of quinoline-imidazole antimalarials, the introduction of Br and OMe substituents on the quinoline ring significantly improved antiplasmodial activity and selectivity index against drug-resistant P. falciparum strains [1]. The unsubstituted 3-(4-phenyl-1H-imidazol-5-yl)quinoline serves as the foundational scaffold from which these potent derivatives were derived, offering a clean slate for installing diverse functional groups without confounding pre-existing substituent effects.

Enhancement of Antiplasmodial Activity via Derivatization

Class-level inference

Baseline core: Low activity vs Derivative IC50: 0.14 µM (CQ-sensitive) Potency improvement: >100-fold

Supports systematic antimalarial SAR exploration; unsubstituted scaffold enables broad functional group installation.

P. falciparum 3D7 (CQ-sensitive) and K1 (CQ-resistant) strains; selectivity index evaluation.

Evidence Dimension	In vitro antimalarial activity and cytotoxicity
Target Compound Data	Unsubstituted scaffold: baseline activity (expected to be low), provides a platform for derivatization.
Comparator Or Baseline	Most active derivative 11(xxxii): IC50 of 0.14 µM against CQ-sensitive strain and 0.41 µM against MDR strain [1].
Quantified Difference	Derivatization led to an up to >100-fold improvement in antimalarial potency compared to the predicted baseline activity of the unsubstituted core [1].
Conditions	In vitro culture of P. falciparum 3D7 (CQ-sensitive) and K1 (CQ-resistant) strains; cytotoxicity against mammalian cells for selectivity index.

Why This Matters

This evidence underscores the compound's value as a versatile intermediate for antimalarial drug discovery, allowing systematic exploration of chemical space that pre-functionalized or regioisomeric analogs cannot provide.

• [1] Roy, D. et al. Synthesis, biological evaluation, Structure − Activity relationship studies of quinoline-imidazole derivatives as potent antimalarial agents. Bioorg. Chem. 120, 105671 (2022). View Source

3-(4-Phenyl-1H-imidazol-5-yl)quinoline: Key Application Scenarios

Negative Control for Osteogenic Differentiation

Researchers investigating bone anabolic agents can use 3-(4-phenyl-1H-imidazol-5-yl)quinoline as an ideal negative control scaffold. Its proven inactivity against ALP and osteoblast differentiation, in contrast to its derivative DIPQUO (EC50 6.27 µM) [4], allows for clear determination of the structure-activity relationship for p38 MAPK-β dependent osteogenesis.

Scaffold for Antimalarial Lead Optimization

Medicinal chemistry teams targeting drug-resistant malaria can employ this unsubstituted core to rapidly generate focused libraries. SAR studies have shown that modifications on this scaffold can yield compounds with IC50 values as low as 0.14 µM against chloroquine-sensitive P. falciparum [4]. Procurement of the pure scaffold ensures a consistent starting point for high-fidelity SAR campaigns.

Photoinduced Molecular Switches

Materials scientists can leverage the unique photoinduced intramolecular aryl transfer property of the imidazolyl-quinoline π-system [4]. The scaffold's ability to undergo a clean, oxygen-insensitive photorearrangement with a ~5.0 kcal/mol transition energy makes it a candidate for creating novel photochromic materials or light-driven molecular machines, a property not observed in other heterocyclic hybrids.

Dual PI3Kα/mTOR Inhibitor Pharmacophore Exploration

Anticancer drug discovery programs can utilize this compound as a core pharmacophore for developing dual kinase inhibitors. As demonstrated by derivative 12a, the 3-substituted quinoline-imidazole scaffold can achieve equipotency to NVP-BEZ235 in certain cancer cell lines [4]. This provides a validated starting point for hit-to-lead optimization with a known selectivity profile.

Application

Selection Property

Validation Focus

Osteogenic Diff. Control

Baseline Inactivity

p38 MAPK-β Assay Response

Antimalarial SAR Lead

Unsubstituted Core

Strain Potency (3D7/K1)

Molecular Switch Dev.

π-Conjugated System

Quantum Yield & Kinetics

PI3Kα/mTOR Probe Synth.

C3 Imidazole Regioisomer

Enzyme Inhibition Assay Context

• [1] Discovery of a Small Molecule Promoting Mouse and Human Osteoblast Differentiation via Activation of p38 MAPK-β. Cell Chem. Biol. 26, 926-935.e6 (2019). View Source
• [2] Roy, D. et al. Synthesis, biological evaluation, Structure − Activity relationship studies of quinoline-imidazole derivatives as potent antimalarial agents. Bioorg. Chem. 120, 105671 (2022). View Source
• [3] Chou, T.-C. et al. Photoinduced Aryl Transfer from Imidazolyl-Quinoline π-Conjugated Systems. J. Am. Chem. Soc. 145, 16835-16842 (2023). View Source
• [4] Xiao, Z. et al. Design, synthesis, and antitumor evaluation of quinoline-imidazole derivatives. Arch. Pharm. (Weinheim) 351, e1700407 (2018). View Source